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molecular formula C4H3N5O6 B8335940 1-Methyl-2,4,5-trinitroimidazole CAS No. 19183-20-1

1-Methyl-2,4,5-trinitroimidazole

Cat. No. B8335940
CAS RN: 19183-20-1
M. Wt: 217.10 g/mol
InChI Key: MNYFLTUIJHCVIQ-UHFFFAOYSA-N
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Patent
US07304164B1

Procedure details

A mixture of potassium salt of trinitroimidazole (100 mg, 0.41 mmol) and dimethylsulfate (1.0 g, excess) was heated in a preheated oil bath at 80° C. for about 2 h. The reaction mixture was diluted with water (50 mL) and extracted with ether (3×25 mL). The combined organic layer was washed with water (3×25 mL), brine (1×25 mL) and dried (Na2SO4). The solvent was evaporated under reduced pressure and the pale yellow syrupy residue thus obtained was purified via Si-gel column chromatography (eluent: 10% ethyl acetate-hexane). The pure product (64 mg, 71%) was obtained as a pale yellow solid. m.p: 84-85° C.; DSC: 84.81° C. (5° C./min); 1H NMR (Acetone-d6): 4.37 ppm; 13C NMR (Acetone-d6): 37.64, 133.46 (t), 136.05 (br) and 139.97 (t).
Name
potassium
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
trinitroimidazole
Quantity
100 mg
Type
reactant
Reaction Step One
Name
dimethylsulfate
Quantity
1 g
Type
reactant
Reaction Step One
Name
water
Quantity
50 mL
Type
solvent
Reaction Step Two
Name
product
Yield
71%

Identifiers

REACTION_CXSMILES
[K].[N+:2]([C:5]1[NH:9][C:8]([N+:10]([O-:12])=[O:11])=[N:7][C:6]=1[N+:13]([O-:15])=[O:14])([O-:4])=[O:3].[CH3:16]OS(OC)(=O)=O>O>[CH3:16][N:9]1[C:5]([N+:2]([O-:4])=[O:3])=[C:6]([N+:13]([O-:15])=[O:14])[N:7]=[C:8]1[N+:10]([O-:12])=[O:11] |^1:0|

Inputs

Step One
Name
potassium
Quantity
0 (± 1) mol
Type
reactant
Smiles
[K]
Name
trinitroimidazole
Quantity
100 mg
Type
reactant
Smiles
[N+](=O)([O-])C1=C(N=C(N1)[N+](=O)[O-])[N+](=O)[O-]
Name
dimethylsulfate
Quantity
1 g
Type
reactant
Smiles
COS(=O)(=O)OC
Step Two
Name
water
Quantity
50 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
extracted with ether (3×25 mL)
WASH
Type
WASH
Details
The combined organic layer was washed with water (3×25 mL), brine (1×25 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (Na2SO4)
CUSTOM
Type
CUSTOM
Details
The solvent was evaporated under reduced pressure
CUSTOM
Type
CUSTOM
Details
the pale yellow syrupy residue thus obtained
CUSTOM
Type
CUSTOM
Details
was purified via Si-gel column chromatography (eluent: 10% ethyl acetate-hexane)

Outcomes

Product
Name
product
Type
product
Smiles
CN1C(=NC(=C1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
Measurements
Type Value Analysis
AMOUNT: MASS 64 mg
YIELD: PERCENTYIELD 71%
YIELD: CALCULATEDPERCENTYIELD 71.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.